Cas no 2742660-43-9 (6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid)

• Product Name: 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid
• CAS No: 2742660-43-9
• MF: C₁₄H₁₀F₃NO₄S
• MW: 345.293713092804
• CID: 6390401
• PubChem ID: 165709567
• Update Time: 2025-06-08

6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid
• 2742660-43-9
• EN300-37276327
• 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid

• Inchi： 1S/C12H9NO2S.C2HF3O2/c14-12(15)9-3-6-11(13-7-9)8-1-4-10(16)5-2-8;3-2(4,5)1(6)7/h1-7,16H,(H,14,15);(H,6,7)
• InChI Key： DFKHMOVFIKHPNZ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1C=CC(C(=O)O)=CN=1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 345.02826346g/mol
• Monoisotopic Mass: 345.02826346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid

Introduction to 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid (CAS No. 2742660-43-9)

6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid (CAS No. 2742660-43-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of a pyridine ring and a sulfanyl group, along with the trifluoroacetic acid moiety, imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The molecular structure of 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid is composed of a pyridine ring substituted with a 4-sulfanylphenyl group at the 6-position, and a carboxylic acid functional group at the 3-position. The presence of the trifluoroacetic acid salt form enhances its solubility and stability, making it suitable for various experimental conditions. The pyridine ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's overall reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in compounds with sulfur-containing functionalities due to their diverse biological activities. Sulfur atoms can participate in various types of interactions, including hydrogen bonding, π-π stacking, and coordination with metal ions. These interactions are crucial for the compound's ability to modulate biological processes and interact with specific protein targets. For instance, studies have shown that compounds with sulfanyl groups can exhibit potent antioxidant and anti-inflammatory properties, which are highly relevant in the context of drug discovery.

The carboxylic acid group in 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid is another key feature that contributes to its biological activity. Carboxylic acids are known to form hydrogen bonds and can participate in electrostatic interactions with biomolecules. This functional group can also be easily modified through esterification or amidation reactions, allowing for the synthesis of derivatives with tailored properties. These modifications can enhance the compound's pharmacokinetic profile, such as improving its bioavailability or reducing its toxicity.

The trifluoroacetic acid salt form of this compound is particularly noteworthy. Trifluoroacetic acid is a strong organic acid that is commonly used in synthetic chemistry as a deprotecting agent and as a counterion in salt formation. The presence of the trifluoroacetyl group can significantly influence the physicochemical properties of the compound, such as its solubility, stability, and crystallinity. These properties are crucial for optimizing the compound's performance in both in vitro and in vivo studies.

In terms of its potential therapeutic applications, 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid has shown promise in several areas of research. One area of particular interest is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular pathways, and compounds that can modulate these pathways are highly sought after for the treatment of inflammatory diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for further development as an anti-inflammatory drug.

Another area where this compound has shown potential is in cancer research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress compared to normal cells. Compounds that can target these specific vulnerabilities have the potential to selectively kill cancer cells while sparing healthy tissue. Preliminary studies have indicated that 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways.

Beyond its direct biological effects, 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid also serves as an important building block for the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups or linkers to create libraries of derivatives with diverse chemical properties. This versatility makes it an attractive starting point for high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery.

In conclusion, 6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid; trifluoroacetic acid (CAS No. 2742660-43-9) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features provides a foundation for exploring new therapeutic applications and developing novel drugs with improved efficacy and safety profiles. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in the field.